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Compound of Interest

Compound Name: MT-802

Cat. No.: B609359

For Research Use Only. Not for use in diagnostic procedures.

Introduction

MT-802 is a potent and selective small molecule inhibitor of the MEK1/2 kinases, key
components of the RAS/RAF/MEK/ERK signaling pathway. Dysregulation of this pathway is a
critical driver in many human cancers, making it a key target for therapeutic intervention. These
application notes provide detailed protocols for characterizing the cellular effects of MT-802,
including its impact on cell viability, target engagement, and downstream signaling.

Mechanism of Action

MT-802 selectively binds to and inhibits the kinase activity of MEK1 and MEK2. This prevents
the phosphorylation and activation of their downstream targets, ERK1 and ERK2. The inhibition
of ERK1/2 phosphorylation leads to the downregulation of transcription factors that are critical
for cell proliferation and survival.
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 To cite this document: BenchChem. [Application Notes and Protocols for MT-802, a Novel
Kinase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609359#mt-802-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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